Cas no 145901-16-2 (6-ethynyl-1H-Pyrrolo[2,3-b]pyridine)

6-ethynyl-1H-Pyrrolo[2,3-b]pyridine structure
145901-16-2 structure
Product Name:6-ethynyl-1H-Pyrrolo[2,3-b]pyridine
CAS No:145901-16-2
MF:C9H6N2
MW:142.157341480255
CID:101412
PubChem ID:10103271
Update Time:2025-04-18

6-ethynyl-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-ethynyl-1H-Pyrrolo[2,3-b]pyridine
    • 1H-PYRROLO[2,3-B]PYRIDINE, 6-ETHYNYL-
    • 1H-Pyrrolo[2,3-b]pyridine,6-ethynyl-(9CI)
    • 1H-Pyrrolo[2,3-b]pyridine,6-ethynyl-(9Cl)
    • 1H-Pyrrolo[2,3-b]pyridine,6-ethynyl
    • 6-Ethynyl-7-azaindole
    • 145901-16-2
    • AKOS006316907
    • ZUCRVWKDOKGUPW-UHFFFAOYSA-N
    • SCHEMBL14734973
    • Inchi: 1S/C9H6N2/c1-2-8-4-3-7-5-6-10-9(7)11-8/h1,3-6H,(H,10,11)
    • InChI Key: ZUCRVWKDOKGUPW-UHFFFAOYSA-N
    • SMILES: N1C=CC2=CC=C(C#C)N=C12

Computed Properties

  • Exact Mass: 142.05300
  • Monoisotopic Mass: 142.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.10
  • Boiling Point: 389 ºC
  • Flash Point: 189 ºC
  • Refractive Index: 1.678
  • PSA: 28.68000
  • LogP: 1.54420
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